4-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(thiophen-2-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)butanoic acid

• IUPAC Name: 4-(6,13,15-trioxo-9-thiophen-2-yl-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl)butanoic acid
• InChI: InChI=1S/C21H20N2O5S3/c24-11(25)4-1-5-23-19(26)13-8-7-9(14(13)20(23)27)16-12(8)15(10-3-2-6-29-10)17-18(30-16)22-21(28)31-17/h2-3,6,8-9,12-16H,1,4-5,7H2,(H,22,28)(H,24,25)
• InChI Key: XEIVENHSMBTYFE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3C(C1C4C2C(=O)N(C4=O)CCCC(=O)O)SC5=C(C3C6=CC=CS6)SC(=O)N5
• Molecular Formula: C21H20N2O5S3
• Molecular Weight: 476.6 g/mol

Description

4-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(thiophen-2-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)butanoic acid is a useful research compound. Its molecular formula is C21H20N2O5S3 and its molecular weight is 476.58. The purity is usually 95%.
BenchChem offers high-quality 4-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(thiophen-2-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(thiophen-2-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds involves intricate organic reactions that yield a variety of thiophene-containing heterocycles. For instance, Zelisko et al. (2015) detailed the synthesis of various thiopyrano[2,3-d][1,3]thiazole derivatives through hetero-Diels–Alder reactions, highlighting the versatility of thiophene analogs in constructing complex molecular architectures (Zelisko et al., 2015). Such processes underscore the compound's relevance in synthetic organic chemistry, providing frameworks for developing new materials and biologically active molecules.

Biological Activities

Research on structurally similar compounds has demonstrated a range of biological activities, which may be indicative of the potential applications of the compound . Shahana and Yardily (2020) explored the synthesis and characterization of thiazolyl and thiophenyl derivatives, conducting Density Functional Theory (DFT) and docking studies to evaluate their antibacterial activities (Shahana & Yardily, 2020). This research demonstrates the potential of thiophene derivatives in antimicrobial drug development.

Material Science Applications

Compounds containing thiophene units are of interest in material science due to their electronic properties. Aiello et al. (2016) synthesized a series of compounds, including 4-(thiophen-2-yl)butanoic acid derivatives, assessing their pharmacological properties as Transient Receptor Potential Vanilloid (TRPV1) modulators. The study indicates the application of thiophene derivatives in developing new analgesic compounds (Aiello et al., 2016).